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Introduction
3-Bromo-4-isobutoxyaniline is an aromatic organic compound featuring a benzene ring

substituted with an amino group, a bromine atom, and an isobutoxy group. Its specific

substitution pattern makes it a potentially valuable intermediate in the synthesis of complex

molecules, particularly in the pharmaceutical and agrochemical industries. The strategic

placement of the bromo, amino, and isobutoxy functional groups offers multiple reaction sites

for further chemical modifications, enabling the construction of diverse molecular architectures.

This guide provides a comprehensive overview of its molecular structure, physicochemical

properties, and key considerations for its synthesis and handling, drawing upon data from

structurally related compounds to offer field-proven insights.

Part 1: Molecular Structure and Physicochemical
Properties
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The structural and electronic properties of 3-Bromo-4-isobutoxyaniline dictate its reactivity

and potential applications. A thorough understanding of these foundational characteristics is

paramount for its effective utilization in research and development.

Molecular Structure
The molecular structure of 3-Bromo-4-isobutoxyaniline is defined by an aniline core with

substituents at the 3 and 4 positions of the benzene ring.

Aniline Core: The foundational scaffold is an aniline molecule, consisting of a benzene ring

attached to an amino group (-NH₂).

Bromine Substitution: A bromine atom (-Br) is located at the 3-position of the benzene ring,

meta to the amino group.

Isobutoxy Substitution: An isobutoxy group (-OCH₂CH(CH₃)₂) is situated at the 4-position,

para to the amino group.

Caption: Molecular Structure of 3-Bromo-4-isobutoxyaniline.

Physicochemical Properties
Based on the molecular structure, the key physicochemical properties of 3-Bromo-4-
isobutoxyaniline can be calculated and are summarized in the table below. It is important to

note that these are theoretical values and may differ slightly from experimental data.
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Property Value Source

Molecular Formula C₁₀H₁₄BrNO Calculated

Molecular Weight 259.13 g/mol Calculated

Appearance

Likely a solid at room

temperature, similar to related

compounds.

Inferred

Solubility

Expected to be sparingly

soluble in water and soluble in

common organic solvents like

ethanol, methanol, and

dichloromethane.

Inferred

Part 2: Synthesis and Reactivity
While a specific, optimized synthesis for 3-Bromo-4-isobutoxyaniline is not readily available

in the literature, a plausible synthetic route can be devised based on established organic

chemistry principles and published methods for analogous compounds.

Proposed Synthetic Pathway
A logical approach to the synthesis of 3-Bromo-4-isobutoxyaniline would involve a multi-step

process starting from a commercially available precursor. One such potential pathway is

outlined below.

4-Nitrophenol 1-Bromo-2-isobutoxy-4-nitrobenzene

1. Bromination
2. Etherification 3-Bromo-4-isobutoxyanilineReduction

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-Bromo-4-isobutoxyaniline.

Step-by-Step Methodology:
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Bromination of 4-Nitrophenol: The synthesis would likely commence with the bromination of

4-nitrophenol. This electrophilic aromatic substitution reaction would introduce a bromine

atom onto the benzene ring. The directing effects of the hydroxyl and nitro groups would

need to be carefully considered to achieve the desired regioselectivity.

Etherification: The resulting bromo-nitrophenol would then undergo an etherification reaction

with an isobutyl halide (e.g., isobutyl bromide) under basic conditions to form 1-bromo-2-

isobutoxy-4-nitrobenzene. This Williamson ether synthesis is a robust and widely used

method for forming ether linkages.

Reduction of the Nitro Group: The final step would involve the reduction of the nitro group to

an amino group. This transformation can be achieved using various reducing agents, such

as tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

Expected Reactivity
The reactivity of 3-Bromo-4-isobutoxyaniline is governed by its functional groups:

Amino Group: The amino group is nucleophilic and can undergo a variety of reactions,

including acylation, alkylation, and diazotization. It is also an activating group, directing

electrophilic substitution to the ortho and para positions.

Bromine Atom: The bromine atom can participate in cross-coupling reactions, such as

Suzuki, Heck, and Buchwald-Hartwig couplings, allowing for the formation of new carbon-

carbon and carbon-heteroatom bonds.

Aromatic Ring: The benzene ring can undergo further electrophilic substitution, with the

positions of substitution being influenced by the existing activating (amino and isobutoxy)

and deactivating (bromo) groups.

Part 3: Safety and Handling
While specific toxicity data for 3-Bromo-4-isobutoxyaniline is not available, it is prudent to

handle this compound with the same precautions as other bromoanilines. Based on safety data

sheets for structurally similar compounds, the following handling guidelines are recommended.

[1][2]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1][2]

Ventilation: Use only outdoors or in a well-ventilated area.[1][2]

Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and any exposed

skin thoroughly after handling. Do not eat, drink, or smoke when using this product.[1][2]

Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked

up.[1]

First Aid Measures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1][2]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing.[1][2]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[1][2]

Part 4: Potential Applications in Drug Development
The structural motifs present in 3-Bromo-4-isobutoxyaniline are found in a variety of

biologically active molecules. The aniline moiety is a common feature in many pharmaceuticals,

and the bromo and isobutoxy groups provide handles for further chemical diversification. For

instance, related bromoaniline derivatives are used as intermediates in the synthesis of kinase

inhibitors for cancer therapy and as building blocks for novel agrochemicals.[3][4] The potential

to use the bromine atom in cross-coupling reactions makes this compound an attractive starting

material for generating libraries of compounds for high-throughput screening in drug discovery

programs.

Conclusion
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3-Bromo-4-isobutoxyaniline is a compound with significant potential as a versatile building

block in organic synthesis. While direct experimental data is limited, its molecular structure and

weight can be confidently determined. A plausible synthetic route can be designed based on

well-established chemical transformations. Its predicted reactivity and the safety precautions

derived from analogous compounds provide a solid foundation for its use in research and

development. As the demand for novel and complex small molecules continues to grow in the

pharmaceutical and agrochemical sectors, intermediates like 3-Bromo-4-isobutoxyaniline are

poised to play an increasingly important role.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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